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For Researchers, Scientists, and Drug Development Professionals

Introduction
M435-1279 is a potent and specific inhibitor of the Ubiquitin-Conjugating Enzyme E2 T

(UBE2T).[1][2][3] It functions by disrupting the UBE2T-mediated degradation of the Receptor

for Activated C Kinase 1 (RACK1), a key scaffolding protein.[1][4] This inhibition leads to the

suppression of hyperactivated Wnt/β-catenin signaling, a pathway frequently dysregulated in

various cancers, particularly gastric cancer. These application notes provide detailed

information on the solubility and preparation of M435-1279 for experimental use, along with

protocols for its application in cell-based assays.

Physicochemical and Solubility Data
M435-1279 is a small molecule with the molecular formula C₁₈H₁₇N₃O₅S₂ and a molecular

weight of 419.47 g/mol . Its solubility is a critical factor for its use in various experimental

settings.
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Solvent/System Solubility
Molar
Concentration
(approx.)

Notes

Dimethyl Sulfoxide

(DMSO)
50 mg/mL 119.20 mM

Ultrasonic assistance

may be required for

complete dissolution.

Use fresh, anhydrous

DMSO as absorbed

moisture can reduce

solubility.

10% DMSO / 90%

(20% SBE-β-CD in

saline)

≥ 2.08 mg/mL ≥ 4.96 mM

This formulation is

suitable for in vivo

studies.

Water Insoluble -

Ethanol Insoluble -

Preparation of M435-1279 Solutions
Preparation of Stock Solutions
For in vitro experiments, a high-concentration stock solution in DMSO is recommended.

Protocol:

Weigh the desired amount of M435-1279 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

50 mg/mL or 119.20 mM).

If necessary, sonicate the solution in a water bath until the compound is completely

dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the stock solution at -20°C for up to one month or at -80°C for up to six months,

protected from light.

Preparation of Working Solutions for In Vitro Assays
Dilute the DMSO stock solution with cell culture medium to the final desired concentration

immediately before use.

Protocol:

Thaw a vial of the M435-1279 DMSO stock solution.

Perform a serial dilution of the stock solution in sterile cell culture medium to achieve the

final working concentrations.

Ensure the final concentration of DMSO in the cell culture medium is low (typically <0.1%) to

avoid solvent-induced cytotoxicity.

Preparation of Formulation for In Vivo Studies
A formulation using sulfobutylether-β-cyclodextrin (SBE-β-CD) can be used to improve the

aqueous solubility of M435-1279 for animal administration.

Protocol:

Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

Prepare a stock solution of M435-1279 in DMSO (e.g., 20.8 mg/mL).

To prepare the final formulation, add 100 µL of the M435-1279 DMSO stock solution to 900

µL of the 20% SBE-β-CD in saline.

Mix the solution thoroughly until it is clear. This will result in a final concentration of

approximately 2.08 mg/mL.

Experimental Protocols
Cell Viability Assay (MTT Assay)
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This protocol is designed to assess the effect of M435-1279 on the viability of cancer cell lines.

Workflow:

Cell Seeding and Treatment MTT Assay

Seed cells in a 96-well plate Allow cells to adhere overnight Treat cells with varying concentrations of M435-1279 Incubate for 48 hours Add MTT reagent to each wellProceed to assay Incubate for 4 hours Add solubilization solution (e.g., DMSO) Measure absorbance at 570 nm

Click to download full resolution via product page

Cell Viability Assay Workflow

Protocol:

Seed gastric cancer cells (e.g., HGC27, AGS, MKN45) in a 96-well plate at a suitable density

and allow them to adhere overnight.

Prepare serial dilutions of M435-1279 in cell culture medium from the DMSO stock solution.

A typical concentration range is 0 to 31 µM.

Remove the existing medium from the cells and replace it with the medium containing the

different concentrations of M435-1279. Include a vehicle control (DMSO at the same final

concentration as the highest M435-1279 concentration).

Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO₂.

After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) solution to each well and incubate for an additional 4 hours.

Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the

formazan crystals.

Measure the absorbance at a wavelength of 570 nm using a microplate reader.
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Calculate the cell viability as a percentage of the vehicle-treated control and determine the

IC₅₀ value. M435-1279 has been shown to have IC₅₀ values of 11.88 µM, 6.93 µM, and 7.76

µM in HGC27, MKN45, and AGS cells, respectively.

Mechanism of Action: Inhibition of the Wnt/β-
catenin Pathway
M435-1279 exerts its anti-cancer effects by targeting the UBE2T enzyme, which leads to the

stabilization of RACK1. RACK1 is a crucial component of the β-catenin destruction complex. By

preventing the ubiquitination and subsequent degradation of RACK1, M435-1279 enhances the

function of this complex, leading to the phosphorylation and degradation of β-catenin. This, in

turn, inhibits the transcription of Wnt target genes that promote cell proliferation.
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Hyperactivated Wnt/β-catenin Signaling (e.g., in Gastric Cancer) Wnt/β-catenin Signaling with M435-1279
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M435-1279 Mechanism of Action
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Chemical Synthesis
Information regarding the chemical synthesis protocol for M435-1279 is not publicly available in

the reviewed literature. The compound is available for purchase from various chemical

suppliers.

Conclusion
M435-1279 is a valuable research tool for investigating the role of UBE2T and the Wnt/β-

catenin signaling pathway in cancer biology. Proper handling and preparation of this

compound, as outlined in these application notes, are essential for obtaining reliable and

reproducible experimental results. The provided protocols offer a starting point for utilizing

M435-1279 in cell-based assays to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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